Cas no 2137086-42-9 (methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate
• CAS No: 2137086-42-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6054277
• PubChem ID: 29059403
• Update Time: 2025-06-15

methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate
• EN300-1164203
• 2137086-42-9

• Inchi： 1S/C9H14N2O2/c1-11-5-3-4-8(11)7(10)6-9(12)13-2/h3-5,7H,6,10H2,1-2H3/t7-/m1/s1
• InChI Key： AKWSUFWVDBKOPN-SSDOTTSWSA-N
• SMILES： O(C)C(C[C@H](C1=CC=CN1C)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate

Recent Advances in the Study of Methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate (CAS: 2137086-42-9)

Methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate (CAS: 2137086-42-9) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and utility as a building block for more complex pharmacophores. This research brief consolidates the latest findings and highlights the compound's emerging role in targeted therapies.

The compound's unique structure, featuring a pyrrole ring and an ester-functionalized amino acid moiety, makes it a versatile intermediate in the synthesis of bioactive molecules. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed its use in the development of enzyme inhibitors and receptor modulators. Notably, its enantiomeric purity (3R configuration) has been shown to be critical for achieving high selectivity in binding interactions.

One of the most promising applications of methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate is in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study demonstrated its incorporation into a novel class of PPI inhibitors that disrupt the interaction between oncogenic proteins and their partners, showing potent anti-proliferative effects in vitro. The study utilized X-ray crystallography to confirm the binding mode, revealing how the pyrrole ring engages in key hydrophobic interactions.

Further research has explored the compound's metabolic stability and pharmacokinetic properties. A recent preclinical study reported that derivatives of methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate exhibit favorable oral bioavailability and low cytotoxicity, making them attractive candidates for further optimization. Computational modeling has also been employed to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, aiding in the rational design of next-generation derivatives.

In addition to its therapeutic potential, advancements in synthetic methodologies have streamlined the production of methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate. A 2024 publication described an asymmetric catalytic route using chiral ligands, achieving >99% enantiomeric excess (ee) and reducing the need for costly resolution steps. This development is expected to facilitate large-scale production for industrial applications.

In conclusion, methyl (3R)-3-amino-3-(1-methyl-1H-pyrrol-2-yl)propanoate (CAS: 2137086-42-9) represents a valuable scaffold in medicinal chemistry, with demonstrated utility in inhibitor design and favorable drug-like properties. Ongoing research continues to uncover new applications, positioning this compound as a key player in the development of targeted therapies. Future directions may include in vivo efficacy studies and the exploration of its use in combination therapies.